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Compound of Interest

Compound Name: Karanal

Cat. No.: B1171237 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, immediate safety and logistical information for

the proper disposal of Karanal, a powerful and radiant dry, woody amber fragrance ingredient.

Adherence to these procedures will help your institution remain compliant with local, regional,

and national regulations.

Chemical and Physical Properties
Karanal, with the CAS number 117933-89-8, is a colorless to pale yellow liquid.[1] A summary

of its key physical and chemical properties is provided in the table below for easy reference.

Property Value

Chemical Formula C₁₇H₃₀O₂

Molecular Weight 266.42 g/mol [2]

Flash Point > 200°F (> 93.3°C) Closed Cup[3]

Boiling Point 328°C[2]

Specific Gravity 0.959 - 0.965 @ 25°C[4]

Refractive Index 1.478 - 1.484 @ 20°C[4]
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Safety and Hazards
Karanal presents several hazards that necessitate careful handling and disposal. It is crucial to

be aware of the following:

Human Health Hazards: May cause damage to organs through prolonged or repeated

exposure. It can also cause skin and eye irritation.[3][5]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2][3] It is not

readily biodegradable.[6]

Due to its hazardous properties, Karanal has been identified as a Substance of Very High

Concern (SVHC) by the European Chemicals Agency (ECHA).[7]

Personal Protective Equipment (PPE)
When handling Karanal, especially during disposal procedures, the use of appropriate

personal protective equipment is mandatory. This includes:

Eye and Face Protection: Chemical safety goggles or a face shield.[6]

Skin Protection: Solvent-resistant gloves and protective work clothing that covers the skin.[6]

Respiratory Protection: An organic vapor respirator should be used if ventilation is

inadequate or if airborne levels are high.[6]

The following diagram illustrates the necessary PPE for handling Karanal.
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Personal Protective Equipment (PPE)
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Eye/Face Protection

Skin Protection

Respiratory Protection
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Caption: Required Personal Protective Equipment for handling Karanal.

Spill Management Protocol
In the event of a Karanal spill, immediate and appropriate action is required to prevent

exposure and environmental contamination.

Small Spills
Containment: Wipe up the spill with an absorbent material such as cloth, fleece, dry sand, or

earth.[3]

Cleaning: Thoroughly clean the surface to remove any residual contamination.[3]
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Disposal: Place the absorbent material and any contaminated cleaning materials into a

sealed, labeled container for hazardous waste disposal.

Large Spills
Control the Source: If it can be done without risk, stop the flow of the material.[3]

Containment: Dike the spilled material to prevent it from spreading or entering drains.[3] This

can be done using inert absorbent materials like dry clay, sand, or diatomaceous earth.[3]

Absorption: Absorb the spilled material with vermiculite, dry sand, or earth and place it into

containers for disposal.[3]

Ventilation: Ensure the area is well-ventilated.[6]

Evacuation: Keep unnecessary personnel away from the spill area.[3][6]

The following workflow outlines the steps for managing a large spill of Karanal.
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Large Karanal Spill Occurs

Stop the Flow of Material (if safe)

Keep Unnecessary Personnel Away

Dike the Spilled Material

Absorb with Inert Material

Collect Waste into Labeled Containers

Ensure Adequate Ventilation

Proceed to Hazardous Waste Disposal
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Generate Karanal Waste

Collect in a Labeled, Sealed Container

Store in a Safe and Secure Location

Contact EHS or Licensed Waste Contractor

Provide Safety Data Sheet

Maintain Disposal Records

Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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